Edelfosine
Edelfosine
Synthetic lysophospholipid analog that selectively inhibits phosphatidylinositol phospholipase C (IC50= 9.6 μM in fibroblasts and adenocarcinoma cells). Also acts as an agonist at platelet-activating factor (PAF) receptors. Antitumor lipid; selectively induces apoptosis in tumor cells, sparing normal cells.
Brand Name:
Vulcanchem
CAS No.:
77286-66-9
VCID:
VC0004600
InChI:
InChI=1S/C27H58NO6P/c1-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-23-32-25-27(31-5)26-34-35(29,30)33-24-22-28(2,3)4/h27H,6-26H2,1-5H3/t27-/m1/s1
SMILES:
CCCCCCCCCCCCCCCCCCOCC(COP(=O)([O-])OCC[N+](C)(C)C)OC
Molecular Formula:
C27H58NO6P
Molecular Weight:
523.7 g/mol
Edelfosine
CAS No.: 77286-66-9
Inhibitors
VCID: VC0004600
Molecular Formula: C27H58NO6P
Molecular Weight: 523.7 g/mol
| CAS No. | 77286-66-9 |
|---|---|
| Product Name | Edelfosine |
| Molecular Formula | C27H58NO6P |
| Molecular Weight | 523.7 g/mol |
| IUPAC Name | [(2R)-2-methoxy-3-octadecoxypropyl] 2-(trimethylazaniumyl)ethyl phosphate |
| Standard InChI | InChI=1S/C27H58NO6P/c1-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-23-32-25-27(31-5)26-34-35(29,30)33-24-22-28(2,3)4/h27H,6-26H2,1-5H3/t27-/m1/s1 |
| Standard InChIKey | MHFRGQHAERHWKZ-HHHXNRCGSA-N |
| Isomeric SMILES | CCCCCCCCCCCCCCCCCCOC[C@H](COP(=O)([O-])OCC[N+](C)(C)C)OC |
| SMILES | CCCCCCCCCCCCCCCCCCOCC(COP(=O)([O-])OCC[N+](C)(C)C)OC |
| Canonical SMILES | CCCCCCCCCCCCCCCCCCOCC(COP(=O)([O-])OCC[N+](C)(C)C)OC |
| Appearance | Assay:≥98%A lyophilized powder |
| Description | Synthetic lysophospholipid analog that selectively inhibits phosphatidylinositol phospholipase C (IC50= 9.6 μM in fibroblasts and adenocarcinoma cells). Also acts as an agonist at platelet-activating factor (PAF) receptors. Antitumor lipid; selectively induces apoptosis in tumor cells, sparing normal cells. |
| Synonyms | 1-O-octadecyl-2-methyl-3-phosphatidylcholine 1-O-octadecyl-2-O-methyl-glycero-phosphocholine 1-O-octadecyl-2-O-methyl-rac-glycero-3-phosphocholine 1-O-octadecyl-2-O-methylglycerophosphocholine 1-octadecyl-2-methoxy-sn-glycero-3-phosphorylcholine 1-octadecyl-2-methoxyglycero-3-phosphorylcholine 1-octadecyl-2-methyl-sn-glycero-3-phosphocholine 1-octadecyl-2-methylglycero-3-phosphocholine 2-methoxy-PAF edelfosine edelfosine, (+-)-isomer edelfosine, (R)-isomer edelfosine, (S)-isomer ET-18-O-methyl ET-18-OCH(3) ET-18-OCH3 ET18-OCH3 ET18-OMe L-ET-18-OCH3 TLC ELL-12 |
| PubChem Compound | 6918215 |
| Last Modified | Nov 11 2021 |
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